6-Methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile

• IUPAC Name: 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile
• InChI: InChI=1S/C8H6N4/c1-5-2-6-7(3-9)10-4-11-8(6)12-5/h2,4H,1H3,(H,10,11,12)
• InChI Key: MMFVTKSJDHHLJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N=CN=C2N1)C#N
• Molecular Formula: C8H6N4
• DSSTOX Substance ID: DTXSID101213403
• Molecular Weight: 158.16 g/mol
• CAS RN: 1638771-53-5

Description

Pyrrolo[2,3-d]pyrimidines are a class of compounds that contain a pyrrolopyrimidine, which is a polycyclic aromatic compound made up of a pyrrole ring fused to a pyrimidine ring. These compounds have been studied for their potential biological activities.

Synthesis Analysis

The synthesis of pyrrolo[2,3-d]pyrimidine derivatives often involves the use of microwave techniques. The design and synthesis of these compounds can involve the introduction of various substituents at different positions on the pyrrolopyrimidine core.

Molecular Structure Analysis

The molecular structure of pyrrolo[2,3-d]pyrimidine derivatives is characterized by the presence of a pyrrolopyrimidine core, which can have various substituents at different positions. The exact structure can be determined using techniques such as spectral and elemental analyses, as well as single-crystal X-ray diffraction.

Chemical Reactions Analysis

The chemical reactions involving pyrrolo[2,3-d]pyrimidine derivatives can vary depending on the specific compound and the conditions. Some reactions may involve the formation or breaking of bonds with the pyrrolopyrimidine core.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrrolo[2,3-d]pyrimidine derivatives can vary depending on their specific structure. Information on these properties can often be obtained through experimental studies.

Mechanism of Action

The mechanism of action of pyrrolo[2,3-d]pyrimidine derivatives can depend on their specific structure and the biological target. For example, some compounds in this class have been found to inhibit P21-Activated Kinase 4.

Safety and Hazards

The safety and hazards associated with pyrrolo[2,3-d]pyrimidine derivatives can depend on the specific compound. Some compounds in this class may have potential health risks, and appropriate safety precautions should be taken when handling them.

Future Directions

Research on pyrrolo[2,3-d]pyrimidine derivatives is ongoing, with many studies focusing on their potential biological activities and therapeutic applications. Future research may involve the design and synthesis of new pyrrolo[2,3-d]pyrimidine derivatives, as well as further investigation of their properties and mechanisms of action.